Cas no 767-04-4 (1-(1,3-Dioxolan-2-yl)propan-2-one)

1-(1,3-Dioxolan-2-yl)propan-2-one is a versatile cyclic acetal-protected ketone with applications in organic synthesis and pharmaceutical intermediates. Its key advantage lies in the stability provided by the dioxolane group, which protects the ketone functionality under reactive conditions while allowing selective deprotection when needed. This compound serves as a valuable building block for the synthesis of complex molecules, offering controlled reactivity in multi-step transformations. The dioxolane moiety enhances solubility in organic solvents, facilitating its use in various reaction systems. Its balanced reactivity profile makes it particularly useful in fine chemical synthesis, where selective transformations are required. The compound's stability also allows for easier handling and storage compared to unprotected ketones.
1-(1,3-Dioxolan-2-yl)propan-2-one structure
767-04-4 structure
Product Name:1-(1,3-Dioxolan-2-yl)propan-2-one
CAS No:767-04-4
MF:C6H10O3
MW:130.141802310944
CID:571593
PubChem ID:69841
Update Time:2025-06-07

1-(1,3-Dioxolan-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(1,3-Dioxolan-2-yl)propan-2-one
    • 1-(1,3-dioxolan-2-yl)acetone
    • 2-Propanone,1-(1,3-dioxolan-2-yl)-
    • [1,3]Dioxolan-2-yl-aceton
    • [1,3]dioxolan-2-yl-acetone
    • [1,3]dioxolan-2-yl-propan-2-one
    • 2-Acetonyl-1,3-dioxolane
    • EINECS 212-176-8
    • UNII-HSY645TSX4
    • FXHIOQYSZLPDAR-UHFFFAOYSA-N
    • DTXSID00227492
    • HSY645TSX4
    • 2-Propanone, 1-(1,3-dioxolan-2-yl)-
    • 1-(1,3-Dioxolan-2-yl)acetone #
    • NS00037834
    • SCHEMBL4989248
    • 767-04-4
    • AKOS022189178
    • 1-(1,3-Dioxolan-2-yl)-2-propanone
    • DTXCID00149983
    • Inchi: 1S/C6H10O3/c1-5(7)4-6-8-2-3-9-6/h6H,2-4H2,1H3
    • InChI Key: FXHIOQYSZLPDAR-UHFFFAOYSA-N
    • SMILES: O1CCOC1CC(C)=O

Computed Properties

  • Exact Mass: 130.06300
  • Monoisotopic Mass: 130.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5A^2
  • XLogP3: -0.5

Experimental Properties

  • Density: 1.066
  • Boiling Point: 192.2°C at 760 mmHg
  • Flash Point: 60.1°C
  • Refractive Index: 1.422
  • PSA: 35.53000
  • LogP: 0.33840

1-(1,3-Dioxolan-2-yl)propan-2-one Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(1,3-Dioxolan-2-yl)propan-2-one Pricemore >>

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1-(1,3-Dioxolan-2-yl)propan-2-one Related Literature

Additional information on 1-(1,3-Dioxolan-2-yl)propan-2-one

Comprehensive Overview of 1-(1,3-Dioxolan-2-yl)propan-2-one (CAS No. 767-04-4): Properties, Applications, and Industry Trends

1-(1,3-Dioxolan-2-yl)propan-2-one (CAS No. 767-04-4) is a versatile organic compound with a unique molecular structure, combining a dioxolane ring and a ketone functional group. This chemical has garnered significant attention in recent years due to its applications in pharmaceuticals, agrochemicals, and specialty materials. As sustainability and green chemistry become focal points in research, compounds like 1-(1,3-Dioxolan-2-yl)propan-2-one are being reevaluated for their potential in eco-friendly synthesis routes.

The compound's molecular formula, C6H10O3, and its molecular weight of 130.14 g/mol make it a lightweight yet reactive intermediate. Its boiling point (approximately 210-215°C) and solubility in common organic solvents like ethanol and acetone enhance its utility in industrial processes. Researchers frequently search for "1-(1,3-Dioxolan-2-yl)propan-2-one synthesis" or "CAS 767-04-4 applications," reflecting growing interest in its scalable production and functional versatility.

In the pharmaceutical sector, 1-(1,3-Dioxolan-2-yl)propan-2-one serves as a key intermediate for drug development, particularly in designing prodrugs and controlled-release formulations. Its dioxolane moiety offers stability under acidic conditions, a property exploited in gastrointestinal-targeted therapies. Recent studies also explore its role in biodegradable polymers, aligning with the global push for reducing plastic waste. Queries such as "dioxolane derivatives in drug delivery" highlight this trend.

The agrochemical industry leverages CAS 767-04-4 to develop crop protection agents with improved environmental profiles. Its ability to act as a solvent or stabilizer in pesticide formulations addresses the demand for safer alternatives. With rising searches for "green solvents in agriculture," this compound's relevance continues to grow.

From a synthetic chemistry perspective, 1-(1,3-Dioxolan-2-yl)propan-2-one participates in cyclization reactions and cross-coupling processes, often catalyzed by transition metals. Innovations in catalytic systems (e.g., palladium or nickel-based) have optimized its use in constructing complex heterocycles, a topic frequently searched as "dioxolane ring formation mechanisms."

Quality control of CAS 767-04-4 relies on advanced analytical techniques like GC-MS and HPLC, ensuring purity levels >98% for industrial use. Regulatory compliance, particularly concerning REACH and FDA guidelines, remains critical for manufacturers, as evidenced by searches for "767-04-4 safety data."

Future research directions may explore 1-(1,3-Dioxolan-2-yl)propan-2-one's role in energy storage materials or carbon capture technologies, aligning with climate-focused initiatives. Its balanced reactivity and structural flexibility position it as a candidate for next-generation sustainable chemistry solutions.

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